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Compound of Interest

Compound Name: 2-(pyrimidin-2-ylsulfanyl)ethan-1-ol

cat. No.: B1342641

An In-depth Technical Guide on the Molecular Weight of 1-(pyrimidin-2-yl)ethan-1-ol

This guide provides a detailed analysis of the molecular weight of 1-(pyrimidin-2-yl)ethan-1-ol,
a topic of interest for researchers, scientists, and professionals in drug development. The
document outlines the methodology for determining the molecular weight, presents the relevant
data in a structured format, and includes a visualization of the informational workflow.

Compound Identification and Formula

1-(pyrimidin-2-yl)ethan-1-ol is a heterocyclic compound containing a pyrimidine ring substituted
with an ethanol group. The initial step in determining its molecular weight is to ascertain its
molecular formula. Based on its chemical structure, the molecular formula is established as
CeHsN20[1][2]. This formula indicates that each molecule of the compound consists of six
carbon atoms, eight hydrogen atoms, two nitrogen atoms, and one oxygen atom.

Calculation of Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation is performed by multiplying the number of atoms of each element by its
standard atomic weight and then summing these products.

Experimental Protocols /| Methodology

The determination of the molecular weight for 1-(pyrimidin-2-yl)ethan-1-ol follows a standard
protocol based on its molecular formula:
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« |dentify the Molecular Formula: The chemical structure of 1-(pyrimidin-2-yl)ethan-1-ol is
analyzed to determine the count of each type of atom, yielding the formula CeHsN20.

o Determine Atomic Weights: The conventional atomic weights for Carbon (C), Hydrogen (H),
Nitrogen (N), and Oxygen (O) are obtained from the [IUPAC Commission on Isotopic
Abundances and Atomic Weights.

[¢]

Carbon: 12.011 u

o

Hydrogen: 1.008 u[3]

o

Nitrogen: 14.007 u[4][5]

[¢]

Oxygen: 15.999 u[6][7]

o Calculate Total Mass for Each Element: The number of atoms of each element is multiplied
by its atomic weight.

o Mass of Carbon = 6 atoms * 12.011 u/atom
o Mass of Hydrogen = 8 atoms * 1.008 u/atom
o Mass of Nitrogen = 2 atoms * 14.007 u/atom
o Mass of Oxygen = 1 atom * 15.999 u/atom

e Summation: The masses of all elements are summed to compute the final molecular weight
of the compound.

Data Presentation

The quantitative data pertaining to the molecular weight of 1-(pyrimidin-2-yl)ethan-1-ol is
summarized in the table below for clarity and ease of comparison.
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Standard Atomic Total Mass per
Element (Symbol) Number of Atoms .

Weight (u) Element (u)
Carbon (C) 6 12.011[8][9] 72.066
Hydrogen (H) 8 1.008][3][10] 8.064
Nitrogen (N) 2 14.007[4][11] 28.014
Oxygen (O) 1 15.999[6][7] 15.999
Total 17 124.143

The calculated molecular weight is approximately 124.14 g/mol , which aligns with
commercially available data for this compound[1][2][12].

Visualization of Workflow

The logical relationship for determining the molecular weight is visualized in the following
diagram.

Leads to Used for

Sum of Atomic Weights: Yields Molecular Weight:
(6C) + (8H) + (2N) + (10) 124.14 g/mol

Molecular Formula:
CesHsN20

1-(pyrimidin-2-yl)ethan-1-ol

Click to download full resolution via product page

Molecular Weight Determination Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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